N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C17H17N5O2S2/c1-3-15-20-22-17(26-15)18-14(23)10-25-16-9-8-12(19-21-16)11-6-4-5-7-13(11)24-2/h4-9H,3,10H2,1-2H3,(H,18,22,23)
• InChI Key: WCTNSVBVDHJDFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NN=C(C=C2)C3=CC=CC=C3OC
• Molecular Formula: C17H17N5O2S2
• DSSTOX Substance ID: DTXSID101330455
• Molecular Weight: 387.5 g/mol
• Solubility: 1.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 896044-86-3

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C17H17N5O2S2 and its molecular weight is 387.48. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Compounds structurally related to "N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide" have been extensively studied for their pharmacological potential. For instance, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs have shown promise as glutaminase inhibitors with potential anticancer properties. These inhibitors can attenuate the growth of lymphoma B cells in vitro and in mouse xenograft models, suggesting a therapeutic approach for cancer treatment through glutaminase inhibition (Shukla et al., 2012).

Antibacterial and Antifungal Applications

Heterocyclic compounds containing thiadiazole moieties have been synthesized and evaluated for their antimicrobial properties. Some novel heterocyclic compounds, including those with a sulfonamido moiety, have demonstrated significant antibacterial activities, highlighting the potential of these compounds in addressing resistant bacterial strains (Azab et al., 2013). Additionally, derivatives incorporating a thiadiazole moiety have been assessed as insecticidal agents against pests like the cotton leafworm, indicating their utility in agricultural pest management (Fadda et al., 2017).

Anticancer Applications

The design and synthesis of novel heterocyclic compounds, including those with thiadiazole and pyrazole moieties, have been explored for their potential anticancer activities. These compounds have been computationally and pharmacologically evaluated for their toxicity, tumor inhibition, and anti-inflammatory actions, suggesting a multifaceted approach in cancer therapy and pain management (Faheem, 2018).